Cas no 663193-43-9 (2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid)
663193-43-9 structure
Product Name:2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid
CAS No:663193-43-9
MF:C11H4Br2F3NO2
MW:398.958171844482
CID:1707826
PubChem ID:11292478
Update Time:2025-04-21
2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylic acid, 2,8-dibromo-4-(trifluoromethyl)-
- 2,8-dibromo-4-(trifluoromethyl)quinoline-3-carboxylicAcid
- 2,8-dibromo-4-(trifluoromethyl)quinoline-3-carboxylic Acid
- SB72908
- 663193-43-9
- 2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid
-
- Inchi: 1S/C11H4Br2F3NO2/c12-5-3-1-2-4-7(11(14,15)16)6(10(18)19)9(13)17-8(4)5/h1-3H,(H,18,19)
- InChI Key: DXISONPZALZJNR-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)C(C(F)(F)F)=C2C=CC=C(C2=N1)Br
Computed Properties
- Exact Mass: 396.85602
- Monoisotopic Mass: 396.85609g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143287-1g |
2,8-dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid |
663193-43-9 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM143287-1g |
2,8-dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid |
663193-43-9 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A189008265-1g |
2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid |
663193-43-9 | 95% | 1g |
$714.00 | 2023-09-01 | |
| TRC | D202905-25mg |
2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid |
663193-43-9 | 25mg |
$ 165.00 | 2022-06-05 | ||
| TRC | D202905-50mg |
2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid |
663193-43-9 | 50mg |
$ 270.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740197-1g |
2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid |
663193-43-9 | 98% | 1g |
¥7202.00 | 2024-05-04 |
2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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